Cas no 2624128-90-9 (tert-butyl N-5-(methoxymethyl)-5-methylpyrrolidin-3-ylcarbamate, Mixture of diastereomers)

• Product Name: tert-butyl N-5-(methoxymethyl)-5-methylpyrrolidin-3-ylcarbamate, Mixture of diastereomers
• CAS No: 2624128-90-9
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• MDL: MFCD33550774
• CID: 5664904
• PubChem ID: 155977849
• Update Time: 2025-11-02

tert-butyl N-5-(methoxymethyl)-5-methylpyrrolidin-3-ylcarbamate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2624128-90-9
• tert-butyl N-[5-(methoxymethyl)-5-methylpyrrolidin-3-yl]carbamate
• EN300-27745358
• tert-butyl N-5-(methoxymethyl)-5-methylpyrrolidin-3-ylcarbamate, Mixture of diastereomers

• MDL： MFCD33550774
• Inchi： 1S/C12H24N2O3/c1-11(2,3)17-10(15)14-9-6-12(4,8-16-5)13-7-9/h9,13H,6-8H2,1-5H3,(H,14,15)
• InChI Key： ULEOUEGJUPLXJQ-UHFFFAOYSA-N
• SMILES： O(C)CC1(C)CC(CN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-5-(methoxymethyl)-5-methylpyrrolidin-3-ylcarbamate, Mixture of diastereomers

Comprehensive Guide to tert-butyl N-5-(methoxymethyl)-5-methylpyrrolidin-3-ylcarbamate, Mixture of diastereomers (CAS No. 2624128-90-9)

tert-butyl N-5-(methoxymethyl)-5-methylpyrrolidin-3-ylcarbamate, Mixture of diastereomers (CAS No. 2624128-90-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine core and methoxymethyl and tert-butyl carbamate functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its diastereomeric mixture nature makes it particularly valuable for stereochemical studies and drug development. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in medicinal chemistry and catalysis.

The molecular structure of tert-butyl N-5-(methoxymethyl)-5-methylpyrrolidin-3-ylcarbamate features a pyrrolidine ring substituted with a methoxymethyl group at the 5-position and a methyl group at the same carbon, creating a chiral center. The tert-butyl carbamate moiety at the 3-position adds further complexity and functionality. This structural arrangement contributes to the compound's stability and reactivity, making it a valuable building block for peptide mimetics and small molecule therapeutics. The presence of diastereomers in the mixture allows for diverse applications in asymmetric synthesis and enantioselective reactions.

In recent years, the demand for tert-butyl N-5-(methoxymethyl)-5-methylpyrrolidin-3-ylcarbamate has surged due to its role in the development of protease inhibitors and kinase inhibitors, which are critical in treating diseases such as cancer and viral infections. The compound's ability to act as a scaffold for drug design has made it a focal point in high-throughput screening and combinatorial chemistry. Additionally, its methoxymethyl group provides a handle for further functionalization, enabling the creation of derivatives with tailored properties.

From a synthetic perspective, tert-butyl N-5-(methoxymethyl)-5-methylpyrrolidin-3-ylcarbamate is typically prepared through multi-step organic reactions involving pyrrolidine derivatization and carbamate formation. The diastereomeric mixture is often resolved using chromatographic techniques or employed directly in reactions where stereochemical diversity is advantageous. Researchers have explored its use in click chemistry and bioorthogonal reactions, leveraging its functional groups for selective conjugation with biomolecules.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are of particular interest to pharmaceutical formulators. Its tert-butyl carbamate group enhances solubility in organic solvents, while the pyrrolidine ring contributes to its basicity. These attributes make it suitable for drug delivery systems and prodrug development. Furthermore, the methoxymethyl substituent can influence the compound's metabolic stability, a key consideration in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

Market trends indicate a growing interest in tert-butyl N-5-(methoxymethyl)-5-methylpyrrolidin-3-ylcarbamate, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the rising demand. The compound's CAS No. 2624128-90-9 is frequently searched in chemical databases and patent literature, reflecting its importance in intellectual property and innovation. Researchers are also investigating its potential in green chemistry applications, aiming to reduce environmental impact.

In conclusion, tert-butyl N-5-(methoxymethyl)-5-methylpyrrolidin-3-ylcarbamate, Mixture of diastereomers (CAS No. 2624128-90-9) is a multifaceted compound with broad utility in drug discovery and chemical synthesis. Its unique structural features and diastereomeric properties make it a valuable tool for scientists exploring new therapeutic avenues and synthetic methodologies. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.